2-[[4-methyl-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[[4-methyl-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N6O3S/c1-21-8-4-7-13(21)10-15-19-20-17(22(15)2)27-11-16(24)18-12-5-3-6-14(9-12)23(25)26/h3-9H,10-11H2,1-2H3,(H,18,24)
• InChI Key: IOEOYLPPDRPYSH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CC2=NN=C(N2C)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N6O3S
• Molecular Weight: 386.4 g/mol

Description

The compound seems to be a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. These compounds often have biological activities such as antibacterial and antitumor effects.

Synthesis Analysis

While specific synthesis information for the requested compound is not available, similar compounds, such as 3-[(1-Methylpyrrol-2-yl)methyl]-4-substituted 4,5-dihydro-1H-1,2,4-triazol-5-ones, have been synthesized by the cyclization reaction of 1-[(1-methylpyrrol-2-yl)acetyl]-4-substituted semicarbazides in an alkaline medium.

Scientific Research Applications

Antimicrobial Agents

A series of derivatives including N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide have been synthesized to determine their antimicrobial activity, showing in vitro antibacterial and antifungal properties (Baviskar, Khadabadi, & Deore, 2013).

Antiviral and Virucidal Activities

Derivatives of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide have been synthesized and evaluated for their antiviral and virucidal activities. Some of these derivatives demonstrate potential in reducing viral replication of human adenovirus type 5 and ECHO-9 virus (Wujec et al., 2011).

Anticancer Activity

Research on gold (III) and nickel (II) metal ion complexes derived from Tetrazole-Triazole compounds, including 4-({(5-(4-hydroxyphenyl)-3-sulfanyl-1H-1,2,4-triazol-1-yl)amino}(1H-tetrazol-5-yl)methyl)-2-methoxyphenol, shows promising anticancer activity, particularly against breast cancer cell lines (Ghani & Alabdali, 2022).

Antihypertensive Agents

Compounds like thiosemicarbazides, triazoles, and Schiff bases, derivatives of 1,2,4-triazole, have shown good antihypertensive α-blocking activity (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential biological activities. Given the activities of similar compounds, it could be of interest in the development of new pharmaceuticals.